![molecular formula C19H18N6O2 B2433994 4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)-1H-1,2,3-triazol-5-amine CAS No. 899725-90-7](/img/structure/B2433994.png)
4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)-1H-1,2,3-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)-1H-1,2,3-triazol-5-amine, also known as ETTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETTA is a member of the triazole family of compounds, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Antimicrobial Activities
- Synthesis and Antimicrobial Activities : Novel derivatives of 1,2,4-triazole, including structures similar to 4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)-1H-1,2,3-triazol-5-amine, were synthesized and found to possess good to moderate antimicrobial activities against various test microorganisms (Bektaş et al., 2007).
Anticancer Evaluation
- Anticancer Activity of Oxadiazole Derivatives : A series of new oxadiazole derivatives were synthesized and tested for their anticancer activity against human cancer cell lines. The compounds demonstrated good to moderate activity, indicating their potential in cancer treatment (Yakantham et al., 2019).
Synthesis and Characterization
Synthesis of Bi-heterocyclic Compounds : Research focused on the synthesis of 3-(5-amino-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazol-5-amine, a related compound, through various steps. This work contributes to the understanding of the synthesis processes of similar compounds (Cao et al., 2020).
Photoinduced Molecular Rearrangements : Investigation into the photochemistry of 1,2,4-oxadiazoles revealed insights into molecular rearrangements and formation of 1,2,4-triazoles, offering avenues for exploring photochemical reactions of similar compounds (Buscemi et al., 1996).
Nematocidal Activities
- Nematocidal Activity of Oxadiazole Derivatives : Novel 1,2,4-oxadiazole derivatives were synthesized, and some showed promising nematocidal activity against Bursaphelenchus xylophilus, a significant finding for agricultural applications (Liu et al., 2022).
Energetic Material Synthesis
- Construction of Bicyclic Energetic Materials : Incorporating 1,2,4-oxadiazole into 1,2,4-triazole to create energetic materials demonstrated the potential for creating compounds with fine-tuned energetic performance (Cao et al., 2021).
properties
IUPAC Name |
5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methylphenyl)triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6O2/c1-3-26-15-10-6-13(7-11-15)18-21-19(27-23-18)16-17(20)25(24-22-16)14-8-4-12(2)5-9-14/h4-11H,3,20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMNZCTZJRUYQHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)-1H-1,2,3-triazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.